Cas no 922516-38-9 (methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride)

• Product Name: methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride
• CAS No: 922516-38-9
• MF: C₁₀H₁₆ClN₃O₂
• MW: 245.705941200256
• CID: 6209766
• PubChem ID: 67461532
• Update Time: 2025-06-24

methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride
• 922516-38-9
• BSGNGKDZLGMSHD-UHFFFAOYSA-N
• EN300-1663780
• methyl 1-(4-piperidinyl)-1H-pyrazole-3-carboxylate monohydrochloride
• Z3061393309
• SCHEMBL2581316
• AKOS034139601
• methyl 1-piperidin-4-ylpyrazole-3-carboxylate;hydrochloride

• MDL： MFCD28411825
• Inchi： 1S/C10H15N3O2.ClH/c1-15-10(14)9-4-7-13(12-9)8-2-5-11-6-3-8;/h4,7-8,11H,2-3,5-6H2,1H3;1H
• InChI Key： BSGNGKDZLGMSHD-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CN(C2CCNCC2)N=1)=O

Computed Properties

• Exact Mass: 245.0931045g/mol
• Monoisotopic Mass: 245.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride

Methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride: A Comprehensive Overview

Methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride (CAS no. 922516-38-9) is a compound of significant interest in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, has garnered attention for its potential applications in drug discovery and therapeutic interventions. The combination of a piperidine moiety and a pyrazole ring provides a versatile scaffold that can be modified to develop novel bioactive molecules.

The molecular structure of methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride consists of a pyrazole core substituted with a piperidine group at the 1-position and a carboxylate ester at the 3-position, with the hydrochloride salt form enhancing its solubility and bioavailability. This structural configuration makes it an attractive candidate for further investigation in various pharmacological contexts.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific biological pathways. The piperidine and pyrazole moieties are known to exhibit favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These features make methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride a promising candidate for further exploration in the design of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Pyrazole derivatives have been extensively studied for their inhibitory effects on various enzymes, including kinases and phosphodiesterases. The presence of the piperidine group further enhances its binding affinity to biological targets, making it a valuable tool for drug discovery.

Recent studies have highlighted the importance of scaffold hopping in the development of novel drugs. By modifying the core structure of existing compounds, researchers can generate new analogs with improved pharmacological profiles. In this context, methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride represents an excellent starting point for generating a series of derivatives with tailored biological activities.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and esterification processes. The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid, which improves its handling properties and enhances its solubility in aqueous solutions.

In vitro studies have demonstrated that methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride exhibits promising biological activity against several targets. For instance, it has shown inhibitory effects on certain kinases, which are involved in various signaling pathways associated with cancer and inflammatory diseases. These findings suggest that this compound could be developed into a lead molecule for further optimization.

The development of novel therapeutic agents often involves a rigorous process of optimization to improve potency, selectivity, and pharmacokinetic properties. Computational modeling and high-throughput screening techniques can be employed to identify promising derivatives of methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride. These approaches allow researchers to rapidly evaluate the binding affinity and functional activity of various analogs, thereby accelerating the drug discovery process.

The potential applications of this compound extend beyond oncology. Emerging evidence suggests that it may also have utility in treating neurological disorders and infectious diseases. The ability to modulate enzyme activity and interfere with disease-related pathways makes it a versatile scaffold for developing multifunctional drugs.

In conclusion, methyl 1-(piperidin-4-yl)-1H-pyrazole-3-carboxylate hydrochloride (CAS no. 922516-38-9) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further investigation. As research in this area continues to evolve, we can expect to see more innovative applications of this compound in the development of new therapeutic agents.